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Compound of Interest

Compound Name: Yadanzioside L

Cat. No.: B12418336

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside L is a quassinoid glycoside, a class of bitter principles derived from the plant
family Simaroubaceae. Notably, it is isolated from Brucea javanica (L.) Merr., a plant with a
history in traditional medicine for treating various ailments, including cancer. Quassinoids,
including Yadanzioside L, have garnered significant interest in the scientific community for
their potent biological activities, particularly their cytotoxic effects against various cancer cell
lines. This document provides detailed analytical methodologies and characterization data for
Yadanzioside L to support ongoing research and development efforts.

Characterization of Yadanzioside L

Yadanzioside L is a complex natural product with the following physicochemical properties:
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Property Value Source

Molecular Formula C34H46017 --INVALID-LINK--

Molecular Weight 726.7 g/mol --INVALID-LINK--

Exact Mass 726.27349999 Da PubChem[1]
methyl

(1R,2S,3R,6R,8R,13S,14R,15
R,16S)-15,16-dihydroxy-3-
[(E)-4-hydroxy-3,4-
dimethylpent-2-enoyljoxy-9,13-
dimethyl-4,11-dioxo-10-

IUPAC Name [(2S,3R,4S,5S,6R)-3,4,5- PubChem([1]
trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxy-
5,18-
dioxapentacyclo[12.5.0.01,5.02,
1708, ®lnonadec-9-ene-17-

carboxylate

Synonyms Yadanzioside-L, 99132-97-5 PubChem[1]

The structural elucidation of Yadanzioside L relies on a combination of spectroscopic
techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are crucial for
determining the complex stereochemistry of Yadanzioside L. While specific spectral data for
Yadanzioside L is not readily available in public databases, the general approach involves
dissolving the purified compound in a suitable deuterated solvent (e.g., CDCls, CDsOD) and
acquiring 1D (*H, 3C) and 2D (COSY, HSQC, HMBC) spectra. These experiments help in
assigning the proton and carbon signals and establishing the connectivity within the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the
elemental composition and exact mass of Yadanzioside L.[1] Electrospray ionization (ESI) is a
common technique for the analysis of polar glycosides like Yadanzioside L.
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Analytical Methods

High-Performance Liquid Chromatography (HPLC) for
Quantification

The following HPLC method is adapted from established protocols for the quantification of
other quassinoids from Brucea javanica and is suitable for the analysis of Yadanzioside L.[Z]

[3]
Experimental Protocol: HPLC Analysis of Yadanzioside L

 Instrumentation: A standard HPLC system equipped with a UV-Vis detector, a C18 reversed-
phase column (e.g., 4.6 x 250 mm, 5 ym), an autosampler, and a column oven.

e Sample Preparation:

[¢]

Accurately weigh and dissolve the dried plant material or extract in methanol.

[e]

Sonicate for 30 minutes to ensure complete extraction.

o

Centrifuge the sample at 10,000 rpm for 10 minutes.

[¢]

Filter the supernatant through a 0.45 um syringe filter prior to injection.

o Chromatographic Conditions:

o Mobile Phase: A gradient of acetonitrile (A) and water (B).

o Gradient Program:

= 0-10 min: 15-30% A

» 10-25 min: 30-60% A

s 25-30 min: 60-15% A

o Flow Rate: 1.0 mL/min.

o Column Temperature: 25 °C.
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o Detection Wavelength: 270 nm.[3]

o Injection Volume: 10 pL.

e Quantification: Prepare a calibration curve using a certified reference standard of
Yadanzioside L. The concentration of Yadanzioside L in the samples is determined by
comparing the peak area with the calibration curve.

Data Presentation: HPLC Method Validation Parameters (Hypothetical)

Parameter Result
Linearity (r?) >0.999
Limit of Detection (LOD) 0.1 pg/mL
Limit of Quantification (LOQ) 0.5 pg/mL
Precision (%RSD) <2%
Accuracy (Recovery %) 98-102%

Biological Activity and Signaling Pathways

Yadanzioside L, like other quassinoids, is reported to exhibit significant cytotoxic activity
against various cancer cell lines. While the precise molecular mechanism of Yadanzioside L is
still under investigation, many cytotoxic natural products induce apoptosis (programmed cell
death) in cancer cells. This can occur through various signaling cascades.

Hypothetical Signaling Pathway for Yadanzioside L-Induced Cytotoxicity

The following diagram illustrates a plausible, generalized signaling pathway for the cytotoxic
action of Yadanzioside L, based on the known mechanisms of other cytotoxic compounds. It is
important to note that this is a hypothetical model and requires experimental validation for
Yadanzioside L.
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Start: Brucea javanica Plant@

Extraction
(e.g., Methanol)

Solvent Partitioning
(e.g., Ethyl Acetate, n-Butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Preparative HPLC

Pure Yadanzioside L

Biological Activity Testing
(e.g., Cytotoxicity Assay)

Structural Characterization

NMR (1H, 13C, 2D) Mass Spectrometry (HRMS)

'

End: Data Analysis and Reporting
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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